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Compound of Interest

Compound Name: 4-Bromoisoindoline
CAS No.: 127168-81-4
Cat. No.: B145017
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromoisoindoline, a key
intermediate in the synthesis of pharmacologically active compounds, particularly Histone
Deacetylase (HDAC) inhibitors. This document outlines its chemical properties, a
representative synthetic approach, and its role in the development of targeted therapeutics.

Core Molecular Data

4-Bromoisoindoline is most commonly available and utilized as its hydrochloride salt. The
fundamental molecular and physical data for both the free base and the hydrochloride salt are

summarized below.
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4-Bromoisoindoline (Free 4-Bromoisoindoline

Property .
Base) Hydrochloride
Molecular Formula CsHsBrN CsHsBrN - HCI
Molecular Weight 198.06 g/mol 234.52 g/mol [1]
CAS Number Not explicitly found 923590-95-8[1]
4-Bromo-2,3-dihydro-1H- 4-Bromo-1H-isoindoline
Synonyms o )
isoindole hydrochloride
Physical Form - Solid[1]
Melting Point - 269-274 °C[1]

Synthetic Protocols

A direct and detailed experimental protocol for the synthesis of 4-Bromoisoindoline is not
readily available in the public domain. However, a general and representative synthesis for the
core isoindoline structure can be achieved through the reaction of a,a'-dibromo-o-xylene with a
primary amine. The synthesis of 4-Bromoisoindoline would logically start from a brominated
precursor.

Below is a conceptual two-step protocol for the synthesis of 4-Bromoisoindoline, beginning
with the bromination of o-xylene.

Step 1: Synthesis of 3-Bromo-a,a'-dibromo-o-xylene
(Conceptual)

Objective: To introduce the bromine atom onto the aromatic ring and the benzylic positions.
Materials:

e 3-Bromo-o-xylene

e N-Bromosuccinimide (NBS)

e Benzoyl peroxide (initiator)
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e Carbon tetrachloride (solvent)
Procedure:

o A mixture of 3-bromo-o-xylene, N-bromosuccinimide (2.2 equivalents), and a catalytic
amount of benzoyl peroxide in carbon tetrachloride is prepared in a round-bottom flask.

e The reaction mixture is heated to reflux with stirring under an inert atmosphere.
e The reaction progress is monitored by Thin Layer Chromatography (TLC).

e Upon completion, the reaction mixture is cooled to room temperature, and the succinimide
byproduct is removed by filtration.

e The filtrate is washed with aqueous sodium bisulfite solution and then with brine.

e The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under
reduced pressure to yield the crude product.

The crude 3-Bromo-a,a’-dibromo-o-xylene is purified by column chromatography.

Step 2: Synthesis of 4-Bromoisoindoline (Conceptual)

Objective: To form the isoindoline ring via cyclization.

Materials:

3-Bromo-a,a’-dibromo-o-xylene

Ammonia (in a suitable solvent like methanol or as ammonium hydroxide)

Anhydrous potassium carbonate (base)

Acetonitrile (solvent)
Procedure:

» To a solution of 3-Bromo-a,a'-dibromo-o-xylene in acetonitrile, anhydrous potassium
carbonate is added.
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e A solution of ammonia in methanol is added dropwise to the stirred suspension at room
temperature.

e The reaction mixture is stirred at room temperature for 24-48 hours.
e The progress of the reaction is monitored by TLC.

» After completion, the inorganic salts are filtered off.

e The solvent is evaporated under reduced pressure.

e The residue is dissolved in a suitable organic solvent (e.g., dichloromethane) and washed
with water.

e The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed to yield
crude 4-Bromoisoindoline.

e The product can be further purified by column chromatography or by conversion to its
hydrochloride salt followed by recrystallization.

Application in Drug Development: Precursor to
HDAC Inhibitors

4-Bromoisoindoline hydrochloride serves as a crucial building block in the synthesis of
isoindoline-based Histone Deacetylase (HDAC) inhibitors[1][2]. HDACs are a class of enzymes
that play a critical role in the regulation of gene expression through the deacetylation of lysine
residues on histone proteins. In various cancers, the dysregulation of HDAC activity leads to
aberrant gene expression, promoting tumor growth and survival.

HDAC inhibitors function by blocking the active site of these enzymes, leading to the
hyperacetylation of histones. This, in turn, results in a more relaxed chromatin structure,
allowing for the transcription of tumor suppressor genes. The general mechanism of action of
HDAC inhibitors involves several downstream effects, including cell cycle arrest, induction of
apoptosis, and inhibition of angiogenesis.
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Logical Workflow: From 4-Bromoisoindoline to HDAC
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Caption: Workflow from 4-Bromoisoindoline to cellular effects via HDAC inhibition.
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Caption: Simplified signaling pathway of HDAC inhibition leading to cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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